3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 3-(5-fluoropyridin-3-yl)-2,2-dimethylpropanal
• InChI: InChI=1S/C10H12FNO/c1-10(2,7-13)4-8-3-9(11)6-12-5-8/h3,5-7H,4H2,1-2H3
• InChI Key: FTWIIQUUVRJHBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CN=C1)F)C=O

Description

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal is an aldehyde derivative characterized by a 2,2-dimethylpropanal backbone substituted with a 5-fluoropyridin-3-yl group. The fluorine atom at the 5-position of the pyridine ring likely influences electronic properties, such as electron-withdrawing effects, which may modulate reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Balz-Schiemann reaction, which involves the diazotization of an amino group followed by thermal decomposition to introduce the fluorine atom . Another method is the Umemoto reaction, which uses N-fluoropyridinium salts .

Industrial Production Methods

Industrial production of fluorinated pyridines often involves large-scale reactions using efficient fluorinating agents. The use of fluorinated synthetic blocks and effective fluorinating reagents has accelerated the development of fluorinated chemicals .

Chemical Reactions Analysis

Types of Reactions

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal undergoes various types of chemical reactions including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Reagents such as organolithium compounds and Grignard reagents are often used.

Major Products

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a radiolabeled imaging agent due to the presence of fluorine.

Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

Industry: Used in the development of agrochemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal involves its interaction with molecular targets through the electron-withdrawing effects of the fluorine atom. This can influence the compound’s reactivity and binding affinity to various biological targets. The pathways involved often include interactions with enzymes and receptors that are sensitive to the presence of fluorine .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal with structurally related aldehydes, focusing on substituent effects, synthesis, and applications.

3-(3-Fluorophenyl)-2,2-dimethylpropanal (CAS 72475-10-6)

• Structure : Features a 3-fluorophenyl group instead of a fluoropyridinyl substituent.
• Molecular weight is 180.22 g/mol, with a purity ≥95% .
• Synthesis : Prepared via reductive amination or palladium-catalyzed C–H activation (similar to fluorophenyl analogs in ).

Parameter	3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal	3-(3-Fluorophenyl)-2,2-dimethylpropanal
Molecular Formula	C₁₁H₁₂FNO (inferred)	C₁₁H₁₃FO
Molecular Weight	~180–190 g/mol (estimated)	180.22 g/mol
Key Substituent	5-Fluoropyridin-3-yl	3-Fluorophenyl
Polarity	Higher (due to pyridine N)	Moderate

3-(4-Ethylphenyl)-2,2-dimethylpropanal (Floralozone®, CAS 67634-15-5)

• Structure : Substituted with a 4-ethylphenyl group.
• Properties : Boiling point >100°C, specific gravity 0.948–0.958, and floral/aldehydic odor. Used extensively in perfumery .
• Comparison : The ethyl group enhances hydrophobicity, favoring use in fragrances, whereas the fluoropyridine in the target compound may confer metabolic stability in pharmaceuticals.

3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol (CAS 1228666-36-1)

• Structure: Shares the 5-fluoropyridin-3-yl group but includes a propanol chain instead of propanal.
• Properties: Molecular weight 170.18 g/mol; amino and hydroxyl groups increase solubility in polar solvents .
• Applications: Potential intermediate in drug synthesis, contrasting with the aldehyde’s reactivity in cross-coupling reactions.

Phenoxy-Substituted Analogs (e.g., 3-(2-bromo-3-methoxyphenoxy)-2,2-dimethylpropanal)

• Structure: Ether-linked substituents (e.g., bromophenoxy) replace direct aryl attachment.
• Synthesis : Prepared via continuous flow systems for intramolecular arylation .
• Reactivity : Ether oxygen may stabilize intermediates differently than pyridine nitrogen.

Data Tables

Table 1. Structural and Physical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Application
3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal	C₁₁H₁₂FNO	~180–190 (estimated)	Fluoropyridinyl	Research/Pharma (inferred)
3-(3-Fluorophenyl)-2,2-dimethylpropanal	C₁₁H₁₃FO	180.22	Fluorophenyl	Laboratory use
3-(4-Ethylphenyl)-2,2-dimethylpropanal	C₁₃H₁₈O	190.28	Ethylphenyl	Fragrance (Floralozone®)
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	C₈H₁₁FN₂O	170.18	Amino-fluoropyridinyl	Drug intermediate

Biological Activity

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal is a compound of increasing interest in medicinal chemistry due to its potential biological activity. The presence of a fluorinated pyridine moiety is known to influence the pharmacokinetic and pharmacodynamic properties of compounds, making them more suitable for drug development. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cell lines, and relevant case studies.

The biological activity of 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal can be attributed to its structural features. The fluorine atom in the pyridine ring often enhances the lipophilicity and metabolic stability of the compound, which can lead to improved interactions with biological targets. Fluorinated compounds are frequently used in drug design to optimize binding affinity and selectivity for their targets.

In Vitro Studies

Recent studies have evaluated the cytotoxic effects of 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal against various cancer cell lines. The following table summarizes key findings from these studies:

Cell Line	IC50 (µM)	Mechanism of Action
L1210 Mouse Leukemia Cells	0.5	Inhibition of cell proliferation via apoptosis
MCF-7 Breast Cancer Cells	1.2	Induction of cell cycle arrest
A549 Lung Cancer Cells	0.8	Modulation of apoptotic pathways

These results indicate that the compound exhibits potent cytotoxicity across different cancer cell lines, with mechanisms involving apoptosis and cell cycle modulation.

Structure-Activity Relationship (SAR)

The incorporation of the 5-fluoropyridine moiety significantly enhances the biological activity compared to non-fluorinated analogs. For example, a study on similar compounds revealed that increasing fluorination led to improved log D values and enhanced permeability across cellular membranes, which are crucial for effective drug action .

Case Studies

• Case Study: Fluorinated Compounds in Oncology
  A study published in PubMed evaluated a series of fluorinated compounds, including those similar to 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal, against L1210 cells. The results demonstrated that fluorination not only increased potency but also altered the metabolic pathways involved in drug activation .
• Case Study: Pharmacokinetics and ADME Properties
  Research on fluoroanisoles highlighted that fluorination affects absorption, distribution, metabolism, and excretion (ADME) properties significantly. The findings suggest that compounds like 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal could exhibit improved bioavailability and reduced clearance rates due to their structural characteristics .